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For researchers and scientists in atomic physics and quantum technologies, the choice

between Rubidium-85 (⁸⁵Rb) and Rubidium-87 (⁸⁷Rb) for laser cooling experiments is a critical

one, with significant implications for achievable temperatures, atom numbers, and the pursuit of

quantum phenomena such as Bose-Einstein condensation (BEC). This guide provides an

objective comparison of the laser cooling performance of these two isotopes, supported by

experimental data and detailed methodologies.

Atomic Structure and Cooling Transitions: A Tale of
Two Isotopes
The foundation of laser cooling lies in the specific arrangement of an atom's energy levels,

particularly the hyperfine structure. Both ⁸⁵Rb and ⁸⁷Rb are cooled on the D2 transition (5²S₁/₂

→ 5²P₃/₂), which has a wavelength of approximately 780 nm.[1][2] However, their differing

nuclear spins (I = 5/2 for ⁸⁵Rb and I = 3/2 for ⁸⁷Rb) result in distinct hyperfine energy level

splittings.[3][4] This necessitates different frequencies for the cooling and repumping lasers.

The cooling laser is typically red-detuned from the "cycling" transition, which for ⁸⁵Rb is the F=3

→ F'=4 transition and for ⁸⁷Rb is the F=2 → F'=3 transition.[5] An atom moving towards a laser

beam sees the light Doppler-shifted closer to resonance, leading to a higher probability of

absorbing a photon and receiving a momentum "kick" that slows it down. To counteract the

atom falling into a "dark" hyperfine state from which it can no longer be excited by the cooling

laser, a second "repumping" laser is required. This laser excites the atoms from the lower

ground hyperfine state back into the cooling cycle.
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Comparative Performance in Laser Cooling
Experimental results reveal distinct advantages and disadvantages for each isotope in the

context of laser cooling, particularly within a Magneto-Optical Trap (MOT).

Parameter Rubidium-85 Rubidium-87 Reference

Natural Abundance 72.17% 27.83% [6]

Nuclear Spin (I) 5/2 3/2 [3]

Ground State

Hyperfine Splitting
~3.0 GHz ~6.8 GHz [7]

Cooling Transition
5S₁/₂(F=3) → 5P₃/

₂(F'=4)

5S₁/₂(F=2) → 5P₃/

₂(F'=3)
[5]

Repumping Transition
5S₁/₂(F=2) → 5P₃/

₂(F'=3)

5S₁/₂(F=1) → 5P₃/

₂(F'=2)
[5]

Typical Achieved

Temperature in MOT
~80 µK ~150 µK [8]

Typical Atom Number

in MOT

Can be higher than

⁸⁷Rb
10⁶ - 10⁷ [5][8][9]

Loading Time

Shorter than ⁸⁷Rb for

the same atom

number

Longer than ⁸⁵Rb for

the same atom

number

[8]

Scattering Length
Negative (unfavorable

for BEC)

Positive (favorable for

BEC)
[1]

One study directly comparing the two isotopes in the same diffuse light cooling apparatus found

that ⁸⁵Rb could be cooled to a lower temperature of about 80 µK, compared to 150 µK for ⁸⁷Rb

under the same conditions.[8] Furthermore, the integrating sphere could capture more cold
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⁸⁵Rb atoms, and the loading time was shorter for ⁸⁵Rb than for ⁸⁷Rb to achieve the same

number of trapped atoms.[8]

However, for many applications, particularly the creation of Bose-Einstein condensates (BECs),

⁸⁷Rb is the preferred isotope.[7] This is due to its positive "scattering length," which

corresponds to a repulsive interaction between atoms, leading to a stable condensate.[1] In

contrast, ⁸⁵Rb has a negative scattering length, signifying an attractive interaction that makes it

inherently unstable for forming a large BEC without the use of Feshbach resonances to tune

the interaction strength.[1][7]

Experimental Protocols: Magneto-Optical Trapping
The standard technique for laser cooling of both rubidium isotopes is the Magneto-Optical Trap

(MOT). This apparatus uses a combination of laser light and a spatially varying magnetic field

to both cool and trap neutral atoms.

Click to download full resolution via product page

Key Methodological Steps:
Vacuum System: A vacuum chamber is prepared with a pressure as low as 5x10⁻⁹ mbar to

minimize collisions between the rubidium atoms and background gas.[5] Rubidium atoms are

introduced by heating a solid source.[5]

Laser System:

Cooling Laser: A laser is tuned a few megahertz below the cooling transition frequency for

the chosen isotope (F=3 → F'=4 for ⁸⁵Rb; F=2 → F'=3 for ⁸⁷Rb).[5] For ⁸⁷Rb, an optimized

detuning is about -18 MHz.[8] The laser beam is split into three orthogonal pairs of

counter-propagating beams that intersect at the center of the vacuum chamber.

Repumping Laser: A second laser is tuned to the repumping transition (F=2 → F'=3 for

⁸⁵Rb; F=1 → F'=2 for ⁸⁷Rb) to prevent atoms from accumulating in the lower ground

hyperfine state.[5]
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Magnetic Field: A pair of anti-Helmholtz coils generates a quadrupole magnetic field with a

zero field at the center of the trap.[5] This field creates a position-dependent Zeeman shift of

the atomic energy levels, which is essential for the trapping mechanism. An atom that moves

away from the center will be shifted into resonance with the laser beam that pushes it back

towards the center.

Diagnostics: The trapped atoms form a small, glowing cloud at the center of the chamber.

The properties of this cloud, such as atom number, density, and temperature, can be

measured using fluorescence imaging or absorption imaging techniques.[5]

Conclusion: Isotope Selection Depends on
Experimental Goals
The choice between Rubidium-85 and Rubidium-87 for laser cooling is not a matter of one

being definitively superior to the other, but rather a decision based on the specific scientific

objectives.

Rubidium-87 is the dominant choice for experiments aiming to create Bose-Einstein

condensates due to its favorable collisional properties.[1][7] Its larger ground-state hyperfine

splitting is also advantageous for applications in atomic clocks.[7] The vast body of research

and established techniques for creating BECs with ⁸⁷Rb make it a reliable and well-

understood option.

Rubidium-85, while less common for BEC experiments, presents its own set of advantages.

Studies have shown that it can be cooled to lower temperatures in a MOT and trapped in

larger numbers with shorter loading times under certain conditions.[8] This makes it a

compelling candidate for experiments where a large, cold atomic sample is desired without

the stringent requirements for BEC, such as in studies of cold atom collisions or for loading

into other types of traps. The ability to tune its scattering properties with Feshbach

resonances also opens up avenues for research into strongly interacting quantum gases.[1]

Ultimately, a thorough understanding of the distinct atomic properties and laser cooling

performance of each isotope is paramount for designing successful experiments at the

forefront of atomic physics and quantum technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Laser-Cooled Atoms: Rubidium – Uncertain Principles Archive [chadorzel.com]

2. arxiv.org [arxiv.org]

3. jetp.ras.ru [jetp.ras.ru]

4. home.sandiego.edu [home.sandiego.edu]

5. english.imp.cas.cn [english.imp.cas.cn]

6. researchgate.net [researchgate.net]

7. hyperfine structure - Why Rubidium-87 instead of Rubidium-85 for Atomic Clocks? -
Physics Stack Exchange [physics.stackexchange.com]

8. researching.cn [researching.cn]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Laser Cooling of Rubidium-85
and Rubidium-87]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076637#comparing-laser-cooling-of-rubidium-85-
and-rubidium-87]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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